N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H20N8O/c1-23(17(26)13-7-8-18-19-13)12-9-24(10-12)15-6-5-14-20-21-16(25(14)22-15)11-3-2-4-11/h5-8,11-12H,2-4,9-10H2,1H3,(H,18,19)
• InChI Key: BXHXWKIPTNTBMH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4CCC4)C=C2)C(=O)C5=CC=NN5
• Molecular Formula: C17H20N8O
• Molecular Weight: 352.4 g/mol

Description

“N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-1H-pyrazole-3-carboxamide” is a compound that belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound involves a fusion of several pharmaceutically active moieties, including a triazole ring and a thiadiazine ring. Based on the fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring, four isomeric structural variants of triazolothiadiazine may exist.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds similar to N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-1H-pyrazole-3-carboxamide are used in the synthesis of heterocyclic compounds. For instance, Maury et al. (2010) discuss the synthesis of 1,2,3-triazolo[1,5]azines, which are derived from azine-carboxaldehydes, a group related to the compound (Maury et al., 2010). These compounds have applications in pharmaceuticals and agrochemicals due to their diverse biological activities.

Anticancer and Antimicrobial Activities

Enaminones, which are structurally related to the compound, have been studied for their potential in synthesizing pyrazole and pyridine derivatives with anticancer and antimicrobial activities. Riyadh (2011) synthesized novel N-arylpyrazole-containing enaminones as intermediates for these derivatives (Riyadh, 2011). Such derivatives can be instrumental in developing new pharmaceutical compounds with specific biological activities.

Insecticidal Agents

Compounds with structures similar to this compound have been explored as potential insecticidal agents. Soliman et al. (2020) synthesized a series of biologically active heterocyclic compounds incorporating a sulfonamide-bearing thiazole moiety, demonstrating their effectiveness against the cotton leafworm, Spodoptera littoralis (Soliman et al., 2020). This indicates potential applications in agriculture and pest control.